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Compound of Interest

Compound Name: D-2-Aminohexanoic acid-d9

Cat. No.: B15554911

Technical Data Sheet: D-2-Aminohexanoic acid-
d9

This document provides core technical specifications for the deuterated analog of D-2-
Aminohexanoic acid, D-2-Aminohexanoic acid-d9. The inclusion of nine deuterium atoms
makes this compound a valuable tool in metabolic research and pharmacokinetic studies, often
used as an internal standard for mass spectrometry applications.

Physicochemical Properties

The fundamental molecular characteristics of D-2-Aminohexanoic acid-d9 are summarized
below. These properties are identical for the D-, L-, and DL-stereoisomers.

Property Value

Molecular Formula CeHaDoNO2[1][2]

Molecular Weight 140.23 g/mol [1][2][3]

Systematic Name (2R)-2-Aminohexanoic-3,3,4,4,5,5,6,6,6-d9 acid
Common Synonym D-Norleucine-d9

D-2-Aminohexanoic acid-d9 is the isotopically labeled form of D-2-Aminohexanoic acid (also
known as D-norleucine). In this molecule, nine hydrogen atoms on the hexanoic acid backbone
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have been substituted with deuterium.[3] This substitution results in a significant increase in
molecular mass compared to the non-deuterated form (CeH13NO2, MW 131.17 g/mol ), which is
crucial for its use in tracer studies.[3]

Note on Experimental Protocols and Visualizations: The determination of molecular weight and
formula for a specific compound like D-2-Aminohexanoic acid-d9 is typically achieved through
standard analytical techniques such as mass spectrometry and nuclear magnetic resonance
(NMR) spectroscopy. As these are routine characterization methods, detailed experimental
protocols are not provided here. Signaling pathways are not applicable to the physicochemical
properties of a single small molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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